molecular formula C13H21NO B8572671 3-Pyridineoctanol CAS No. 107071-79-4

3-Pyridineoctanol

Cat. No.: B8572671
CAS No.: 107071-79-4
M. Wt: 207.31 g/mol
InChI Key: ZHPQAUZSUUMCJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Pyridineoctanol (IUPAC name: 8-(pyridin-3-yl)octan-1-ol) is a pyridine derivative featuring an eight-carbon aliphatic chain terminated by a hydroxyl group and a pyridine ring at the third position. Its molecular formula is C₁₃H₂₁NO, with a molecular weight of 207.31 g/mol. The compound combines the hydrophilic pyridine moiety with a lipophilic octanol chain, making it a versatile intermediate in pharmaceutical synthesis, agrochemicals, and material science. Its amphiphilic nature enables applications in drug delivery systems and surfactant formulations .

Properties

CAS No.

107071-79-4

Molecular Formula

C13H21NO

Molecular Weight

207.31 g/mol

IUPAC Name

8-pyridin-3-yloctan-1-ol

InChI

InChI=1S/C13H21NO/c15-11-6-4-2-1-3-5-8-13-9-7-10-14-12-13/h7,9-10,12,15H,1-6,8,11H2

InChI Key

ZHPQAUZSUUMCJX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)CCCCCCCCO

Origin of Product

United States

Comparison with Similar Compounds

The structural and functional similarities of 3-pyridineoctanol to other pyridine-containing alcohols and derivatives are critical for understanding its unique properties. Below is a detailed comparison with key analogs:

Structural Analogues
Compound Name Molecular Formula Molecular Weight (g/mol) Key Structural Features Primary Applications
3-Pyridineoctanol C₁₃H₂₁NO 207.31 8-carbon chain, pyridin-3-yl, terminal -OH Drug delivery, surfactants, polymers
1-Pyridin-3-yl-ethanol C₇H₉NO 123.15 2-carbon chain, pyridin-3-yl, terminal -OH Pharmaceutical intermediates
[3-(Pyridin-2-yl)piperidin-3-yl]methanol C₁₁H₁₆N₂O 192.26 Piperidine ring fused with pyridine, -CH₂OH Advanced polymers, coatings
2-(Methylamino)pyridine-3-methanol C₈H₁₂N₂O 152.20 Methylamino group, pyridin-3-yl, -CH₂OH Anticancer agents, agrochemicals

Key Observations :

  • Chain Length: 3-Pyridineoctanol’s extended octanol chain enhances lipophilicity compared to shorter analogs like 1-pyridin-3-yl-ethanol, improving membrane permeability in drug formulations .
  • Hydroxyl Group Position: Unlike [3-(pyridin-2-yl)piperidin-3-yl]methanol, where the -OH is part of a rigid bicyclic system, 3-pyridineoctanol’s terminal hydroxyl group offers greater flexibility for chemical modifications .

Key Differences :

  • 3-Pyridineoctanol requires longer-chain precursors (e.g., 8-bromooctanol), increasing synthetic complexity compared to shorter analogs.
  • Higher yields for 1-pyridin-3-yl-ethanol reflect simpler reduction pathways versus multi-step acylations for propionyl derivatives .
Physicochemical Properties
Property 3-Pyridineoctanol 1-Pyridin-3-yl-ethanol [3-(Pyridin-2-yl)piperidin-3-yl]methanol
LogP (Octanol-Water) 3.2 0.9 1.8
Water Solubility Low Moderate Low
Melting Point 45–47°C 62–64°C 98–100°C

Insights :

  • 3-Pyridineoctanol’s high LogP aligns with its use in lipid-based formulations, whereas 1-pyridin-3-yl-ethanol’s moderate solubility suits aqueous-phase reactions .
  • Rigid bicyclic structures (e.g., piperidin-3-yl derivatives) elevate melting points, impacting solid-state stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.